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Compound of Interest

Compound Name: Urea-13C

Cat. No.: B131492 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This guide provides immediate, essential information for the

handling of Urea-13C, a non-radioactive isotope commonly used in diagnostic procedures like

the urea breath test. While generally not classified as a hazardous substance, adherence to

standard laboratory safety protocols is crucial to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
When handling Urea-13C, especially in its solid form, the following personal protective

equipment should be utilized to prevent direct contact and inhalation of dust particles.

Minimum Recommended PPE:

Eye Protection: Chemical safety goggles or safety glasses with side shields are essential to

protect against any accidental splashes or airborne particles.[1][2]

Hand Protection: Nitrile rubber gloves are recommended.[1][3][4] It is good practice to check

the manufacturer's glove compatibility chart for specific breakthrough times and thickness.[1]

Body Protection: A fully-buttoned laboratory coat should be worn to protect skin and clothing.

[1]

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a dust mask (e.g., N95 or P1/P2 rated) is advised.[2]
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Quantitative Safety Data
While there are no specific OSHA Permissible Exposure Limits (PEL) for Urea-13C, it is treated

as a "nuisance dust." The following table summarizes the relevant occupational exposure limits

for urea dust.

Parameter Value Issuing Organization

Threshold Limit Value (TLV) -

Total Nuisance Dust (8-Hr

TWA)

15 mg/m³ ACGIH

Workplace Exposure Standard

(NZ) - Inspirable Dust (TWA)
10 mg/m³ WorkSafe New Zealand

Workplace Exposure Standard

(NZ) - Respirable Dust (TWA)
3 mg/m³ WorkSafe New Zealand

TWA: Time-Weighted Average

Procedural Guidance: Handling and Disposal
Workflow
The following step-by-step guidance outlines the safe handling of Urea-13C from receipt to

disposal.

1. Preparation and Handling:

Before handling, ensure that the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[5]

Wear the appropriate personal protective equipment as detailed above.

When weighing or transferring solid Urea-13C, perform the task in a well-ventilated area or a

chemical fume hood to minimize dust inhalation.

Avoid direct contact with the skin, eyes, and clothing.[5][6]
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2. In Case of Accidental Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation

persists.[5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water.[1]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical advice.[1]

3. Spill Management:

For small spills, trained personnel wearing appropriate PPE can clean up the material.

Carefully sweep or vacuum the spilled solid, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[5]

Clean the spill area with soap and water.

4. Storage:

Store Urea-13C in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Keep it away from incompatible materials such as strong oxidizing agents.[7]

5. Disposal Plan:

All waste Urea-13C and contaminated materials (e.g., gloves, weighing paper) should be

collected in a clearly labeled, sealable waste container.[7]

The container should be marked with a "Hazardous Waste" or "Chemical Waste" label as per

your institution's guidelines.[7]
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When the container is full, arrange for its disposal through your institution's environmental

health and safety (EHS) office or a licensed chemical waste contractor.[7]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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